Cas no 1600480-92-9 (Ethyl 3-(2-methylpyridin-4-yl)prop-2-ynoate)

• Product Name: Ethyl 3-(2-methylpyridin-4-yl)prop-2-ynoate
• CAS No: 1600480-92-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5716554
• PubChem ID: 116171378
• Update Time: 2025-09-22

Ethyl 3-(2-methylpyridin-4-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• Ethyl3-(2-methylpyridin-4-yl)prop-2-ynoate
• 1600480-92-9
• EN300-787107
• Ethyl 3-(2-methylpyridin-4-yl)prop-2-ynoate
• 2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-, ethyl ester

• Inchi： 1S/C11H11NO2/c1-3-14-11(13)5-4-10-6-7-12-9(2)8-10/h6-8H,3H2,1-2H3
• InChI Key： PELBUAGFCHPBST-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CN=C(C)C=1)=O)CC

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 302.6±30.0 °C(Predicted)
• pka: 3.65±0.26(Predicted)